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Compound of Interest

Compound Name: Basic yellow 57

Cat. No.: B008371 Get Quote

To Researchers, Scientists, and Drug Development Professionals:

This document addresses the chemical classification of the colorant Basic Yellow 57. Based

on a review of its core chemical structure, Basic Yellow 57 is not a xanthene dye. It is correctly

classified as a monoazo dye. This guide will elucidate the structural differences that underpin

this classification.

Defining Xanthene Dyes
Xanthene dyes are a class of compounds distinguished by their core molecular framework, the

xanthene nucleus (dibenzo[a,e]pyran).[1][2][3] This heterocyclic structure consists of two

benzene rings fused to a central pyran ring. Prominent examples of xanthene dyes include

fluoresceins, eosins, and rhodamines, which are well-known for their brilliant color and

fluorescent properties.[1][4]

The fundamental structure of the xanthene core is C₁₃H₁₀O.[1] Dyes in this family are typically

synthesized through the condensation of phthalic anhydride derivatives with resorcinol or 3-

aminophenol derivatives.[1]

The Chemical Identity of Basic Yellow 57
Basic Yellow 57 (CAS No. 68391-31-1) belongs to the single azo class of dyes.[5] Its chemical

structure is formally named trimethyl-[3-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-

yl)diazenyl]phenyl]azanium;chloride.[6]
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The synthesis of Basic Yellow 57 involves a diazo coupling reaction, a method characteristic

of azo dye production.[5][7] Specifically, it is manufactured by the coupling of 3-amino-N,N,N-

trimethylbenzenaminium chloride with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.[5][7][8] The

key feature of its structure, and the source of its color, is the azo group (–N=N–) that connects

the aromatic rings. This is the defining chromophore of an azo dye.

Structural Comparison and Classification
The determination that Basic Yellow 57 is not a xanthene dye is based on the clear absence of

the xanthene nucleus in its molecular structure. The logical relationship for this classification is

outlined in the diagram below.

Chemical Classification
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Caption: Logical workflow for the classification of Basic Yellow 57.
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Conclusion
While both xanthene and azo dyes can produce vibrant colors, their classification is rooted in

fundamental, mutually exclusive structural differences. Basic Yellow 57's synthesis and

molecular backbone, which features a characteristic azo linkage, firmly place it within the azo

dye category. It does not contain the defining dibenzo[a,e]pyran (xanthene) ring system and is

therefore not a xanthene dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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